Cas no 885964-38-5 (4-(3-Fluoro-4-methylphenyl)benzoic acid)

• Product Name: 4-(3-Fluoro-4-methylphenyl)benzoic acid
• CAS No: 885964-38-5
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD06858725
• CID: 1039033
• PubChem ID: 51401317
• Update Time: 2025-04-20

4-(3-Fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-fluoro-4-methylphenyl)benzoic acid
• 3'-Fluoro-4'-methyl[1,1'-biphenyl]-4-carboxylic acid
• BS-29785
• 3'-Fluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylicacid
• 885964-38-5
• DTXSID00680144
• SCHEMBL3643353
• MFCD06858725
• AKOS015888666
• 4-(3-Fluoro-4-methylphenyl)benzoic acid

• MDL： MFCD06858725
• Inchi： 1S/C14H11FO2/c1-9-2-3-12(8-13(9)15)10-4-6-11(7-5-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： AGILKOZQHXYYDS-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 230.07400
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 381.6±30.0 °C at 760 mmHg
• Flash Point: 184.6±24.6 °C
• PSA: 37.30000
• LogP: 3.49930
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3-Fluoro-4-methylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives